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Compound of Interest

Compound Name: Sodium trifluoroacetate-13C2

Cat. No.: B586808 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Sodium trifluoroacetate-13C2. Adherence to these procedures is critical to ensure personnel

safety, environmental protection, and regulatory compliance. As a trusted partner in your

research, we are committed to providing guidance that extends beyond the product itself,

fostering a culture of safety and responsibility in the laboratory.

Hazard Identification and Classification
Sodium trifluoroacetate-13C2, while labeled with a stable isotope, must be handled with the

same precautions as its unlabeled counterpart due to its chemical toxicity. The primary hazards

associated with this compound are its acute toxicity and environmental risk.

Regulatory and Hazard Data Summary:
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Property Value Citation

GHS Signal Word Danger [1]

GHS Hazard Statements H300 - Fatal if swallowed. [1]

UN Number UN2811 [1]

Proper Shipping Name

Toxic solid, organic, n.o.s.

(Sodium Trifluoroacetate-

13C2)

[1]

Transport Hazard Class 6.1 (Toxic) [1]

Packing Group II [1]

Environmental Hazards Yes, Marine Pollutant [1][2]

Physical State Solid [1]

Appearance White to off-white solid [1]

Melting Point 180 - 183 °C [1]

Personal Protective Equipment (PPE) and Safe
Handling
Prior to handling Sodium trifluoroacetate-13C2 for any purpose, including disposal, all

personnel must be equipped with the appropriate personal protective equipment.

Recommended PPE:

Eye/Face Protection: Wear safety glasses with side shields or goggles.[1]

Hand Protection: Chemical-resistant gloves, such as Viton™, are recommended. Gloves

must comply with EC Directive 89/686/EEC and the related standard EN374.[1]

Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[1]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required. If dust is generated or exposure limits are exceeded, a
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suitable respirator must be used.[1]

Safe Handling Practices:

Ensure adequate ventilation in the work area.[1]

Avoid contact with skin, eyes, and clothing.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[1]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]

Store locked up and out of the reach of children.[1]

Disposal Protocol for Sodium Trifluoroacetate-13C2
The disposal of Sodium trifluoroacetate-13C2 is regulated as hazardous waste due to its

toxicity. As a stable isotope-labeled compound, it does not require special handling for

radioactivity, but its chemical hazards dictate the disposal pathway.

Step-by-Step Disposal Procedure:

Waste Characterization:

Confirm that the waste is Sodium trifluoroacetate-13C2.

Do not mix with other waste streams to avoid chemical reactions and to ensure proper

disposal classification.[2]

The waste is classified as a toxic hazardous waste.

Containerization:

Place the waste in its original container if possible.[2]

If the original container is not available or is compromised, use a new, clean, and

compatible container. The container must be sealable and in good condition.
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The container must be clearly labeled as "Hazardous Waste" and include the chemical

name: "Sodium trifluoroacetate-13C2".

Labeling:

The hazardous waste label must include:

The words "Hazardous Waste"

The full chemical name: Sodium trifluoroacetate-13C2

The hazard characteristics (e.g., "Toxic")

The date of accumulation (when the first particle of waste was placed in the container)

The name and contact information of the generating laboratory or personnel.

Storage:

Store the sealed and labeled hazardous waste container in a designated, secure area

away from incompatible materials, such as strong oxidizers.

The storage area should be cool, dry, and well-ventilated.

Follow your institution's guidelines for the maximum accumulation time for hazardous

waste.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide the EHS or contractor with a complete and accurate description of the waste.

Do not attempt to dispose of this chemical down the drain or in the regular trash.[3] This is

strictly prohibited and can lead to environmental contamination and regulatory violations.

Documentation:
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Maintain a record of the waste generated, including the amount, date of generation, and

date of disposal.

If applicable, retain a copy of the hazardous waste manifest provided by the disposal

contractor. This document tracks the waste from your facility to its final disposal site.

Emergency Procedures
In the event of a spill or exposure, immediate action is necessary.

Spill:

Evacuate unnecessary personnel from the area.

Wearing appropriate PPE, mechanically take up the spilled solid material (e.g., sweep or

shovel) and place it in a suitable, labeled container for disposal.[1][3]

Avoid generating dust.[2]

Clean the contaminated area thoroughly in accordance with environmental regulations.[1]

Prevent the spilled material from entering sewers or public waters.[3]

Exposure:

If Swallowed: Immediately call a poison center or doctor.[2]

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.[3]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[3]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a

doctor if you feel unwell.[3]

Disposal Decision Workflow
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The following diagram illustrates the decision-making process for the proper disposal of

Sodium trifluoroacetate-13C2.

Start: Waste Sodium
Trifluoroacetate-13C2

Don Appropriate PPE:
- Goggles
- Gloves

- Lab Coat

Characterize Waste:
- Pure or Contaminated?

- Solid or Solution?

Containerize Waste:
- Original or compatible container

- Seal securely

Label Container:
- 'Hazardous Waste'

- Chemical Name
- Date & Contact Info

Store Safely:
- Designated Hazardous Waste Area

- Segregated from incompatibles

Contact EHS or
Licensed Waste Contractor

Complete Waste Manifest
& Maintain Records

End: Proper Disposal
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Click to download full resolution via product page

Caption: Disposal workflow for Sodium trifluoroacetate-13C2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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